(2-Ethoxy-4-(trifluoromethoxy)phenyl)boronic acid
Overview
Description
(2-Ethoxy-4-(trifluoromethoxy)phenyl)boronic acid is a chemical compound with the molecular formula C9H10BF3O4 . It is a derivative of phenylboronic acid where the phenyl group is substituted with an ethoxy group at the 2nd position and a trifluoromethoxy group at the 4th position .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring with an ethoxy group (-OCH2CH3) at the 2nd position and a trifluoromethoxy group (-OCF3) at the 4th position. The phenyl ring is also bonded to a boronic acid group (-B(OH)2) .Chemical Reactions Analysis
Boronic acids, including this compound, are commonly used as reactants in Suzuki-Miyaura cross-coupling reactions . They can also be involved in the synthesis of biologically active molecules .Physical And Chemical Properties Analysis
This compound has a molecular weight of 249.98 . The physical form of this compound is not explicitly mentioned in the available resources.Scientific Research Applications
Organic Optoelectronics and OLED Devices
Boron-containing compounds, such as (2-Ethoxy-4-(trifluoromethoxy)phenyl)boronic acid, are integral in the rapid development of organic optoelectronics. These compounds have shown promise in the design and development of new conjugated systems. Specifically, BODIPY-based materials (a class of boron-containing compounds) have been utilized in applications ranging from sensors to organic photovoltaics. They are being explored for their potential in organic light-emitting diodes (OLEDs) as active materials, especially as ‘metal-free’ infrared emitters. This advancement is critical for the future development of OLED technology and optoelectronic devices (Squeo & Pasini, 2020).
Seawater Desalination
The rise in seawater desalination applications using membrane technology has highlighted the importance of boron-containing compounds in water treatment. Boron exists predominantly as boric acid in seawater, and boronic acid derivatives play a crucial role in the removal of boron during the reverse osmosis process. Understanding the relationship between boric acid speciation and its removal by nanofiltration (NF)/reverse osmosis (RO) membranes is pivotal for process optimization in seawater desalination, indicating a significant research avenue for boronic acid derivatives (Tu, Nghiem, & Chivas, 2010).
Electrochemical Biosensors
Compounds like ferroceneboronic acid (FcBA) and its derivatives, which include boronic acid moieties, have been instrumental in developing electrochemical biosensors. These biosensors can detect various biologically relevant molecules like sugars, glycated hemoglobin (HbA1c), and fluoride ions. The ability of boronic acid derivatives to form cyclic boronate ester bonds with sugars enables the electrochemical determination of these molecules, paving the way for non-enzymatic glucose sensors and other diagnostic tools (Wang et al., 2014).
Drug Discovery and Medicinal Chemistry
Boronic acids have seen an increase in their incorporation into medicinal chemistry endeavors due to their desirable properties, such as enhancing drug potency or improving pharmacokinetic profiles. The past few years have witnessed the approval of several boronic acid drugs and the initiation of many clinical trials. The unique properties of boronic acids, including this compound, offer a promising platform for future drug discovery and development endeavors (Plescia & Moitessier, 2020).
Mechanism of Action
Target of Action
Boronic acids, in general, are known to be involved in suzuki-miyaura cross-coupling reactions .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, a key step in Suzuki-Miyaura cross-coupling reactions . In this process, the boronic acid transfers its organic group to a metal catalyst, typically palladium .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction is the primary biochemical pathway affected by this compound . This reaction is a method for forming carbon-carbon bonds and is widely used in organic chemistry .
Pharmacokinetics
It’s worth noting that the compound’s physical form is solid, and it has a molecular weight of 24998 .
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction . This can lead to the synthesis of various biologically active molecules.
properties
IUPAC Name |
[2-ethoxy-4-(trifluoromethoxy)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BF3O4/c1-2-16-8-5-6(17-9(11,12)13)3-4-7(8)10(14)15/h3-5,14-15H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNNPPAHNTNNTRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)OC(F)(F)F)OCC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BF3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901207884 | |
Record name | Boronic acid, B-[2-ethoxy-4-(trifluoromethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901207884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1704064-18-5 | |
Record name | Boronic acid, B-[2-ethoxy-4-(trifluoromethoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704064-18-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[2-ethoxy-4-(trifluoromethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901207884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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